Cas no 2138563-46-7 (tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 2138563-46-7
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 6286306
• PubChem ID: 165489845
• Update Time: 2025-05-23

tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• 2138563-46-7
• tert-butyl N-[2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate
• EN300-1137076

• Inchi： 1S/C16H30INO3/c1-7-18(14(19)21-15(3,4)5)11-16(6,10-17)20-12(2)13-8-9-13/h12-13H,7-11H2,1-6H3
• InChI Key： LVAPYHYLYWUSFM-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OC(C)C1CC1

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(1-Cyclopropylethoxy)-3-Iodo-2-Methylpropyl-N-Ethylcarbamate (CAS: 2138563-46-7)

The compound tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS: 2138563-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate, which make it a promising candidate for the development of novel therapeutics. The compound's cyclopropyl and iodo-substituted propyl moieties are of particular interest, as they may contribute to its stability and reactivity in biological systems. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest that this compound may act as an inhibitor of key enzymes involved in inflammatory and proliferative diseases, making it a potential lead compound for the treatment of conditions such as cancer and autoimmune disorders. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential off-target effects.

The pharmacokinetic properties of tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate have also been investigated, with results indicating favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing potential toxicity. Researchers are exploring various derivatization strategies to enhance its drug-like properties while retaining its biological efficacy.

In conclusion, tert-butyl N-2-(1-cyclopropylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS: 2138563-46-7) represents a promising scaffold for the development of new therapeutic agents. Ongoing research efforts are focused on refining its synthesis, understanding its biological mechanisms, and evaluating its potential clinical applications. The findings summarized in this brief underscore the compound's significance in advancing the field of medicinal chemistry and highlight the need for further investigation to fully realize its therapeutic potential.